Methyl 3-[(2,4-dichlorophenyl)methoxy]benzoate

• IUPAC Name: methyl 3-[(2,4-dichlorophenyl)methoxy]benzoate
• InChI: InChI=1S/C15H12Cl2O3/c1-19-15(18)10-3-2-4-13(7-10)20-9-11-5-6-12(16)8-14(11)17/h2-8H,9H2,1H3
• InChI Key: HLXHDXRVKGTGOC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)OCC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H12Cl2O3
• DSSTOX Substance ID: DTXSID20363427
• Molecular Weight: 311.2 g/mol
• CAS RN: 58041-99-9

Description

“Methyl 3-[(2,4-dichlorophenyl)methoxy]benzoate” is a chemical compound with the linear formula C15H12Cl2O3. It is a solid substance.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C13H10Cl2O3S/c1-17-13(16)12-11(4-5-19-12)18-7-8-2-3-9(14)6-10(8)15/h2-6H,7H2,1H3.

Physical And Chemical Properties Analysis

“this compound” is a solid substance. Its molecular weight is 311.1604 dalton.

Scientific Research Applications

Phase Transition and Molecular Structure

A study focused on di-substituted derivatives related to Methyl 3-[(2,4-dichlorophenyl)methoxy]benzoate, investigating their mesomorphic properties through elemental analyses, NMR, FT-IR spectroscopy, and differential scanning calorimetry. It was found that the orientations and positions of di-laterally substituted groups significantly affect the molecular packing, geometrical, and thermal parameters of the compounds, highlighting the importance of structural arrangement in determining the properties of such derivatives (Fowzia S. Alamro et al., 2021).

Photopolymerization Initiators

Research into novel alkoxyamines bearing a chromophore group linked to the aminoxyl function, similar in structure to this compound, has shown their utility as photoiniters for nitroxide-mediated photopolymerization (NMP). These compounds decompose under UV irradiation to generate radicals, offering a pathway to control polymerization processes with light (Y. Guillaneuf et al., 2010).

Corrosion Inhibition

A theoretical study on the synthesis of methyl 2-(6-hydroxy-3-oxo-3H-xanthen-9-yl) benzoate and ethyl 2-(6-hydroxy-3-oxo-3H-xanthen-9-yl) benzoate, molecules with structural similarities to this compound, showed these compounds are effective inhibitors of mild steel corrosion in acidic environments. This suggests potential applications of such molecules in protecting industrial materials (N. Arrousse et al., 2021).

Fluorescence and Liquid Crystalline Properties

A series of methyl 4-(4-alkoxystyryl)benzoates, closely related to this compound, were synthesized and studied for their liquid crystalline and fluorescence properties. These compounds were found to be thermally stable and exhibited liquid crystalline behavior, indicating their potential for use in advanced material applications (Khushi Muhammad et al., 2016).

Photophysical Properties

The synthesis and study of methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoate, with variations in the R group (including methoxy and cyano), provided insights into the luminescence properties of such compounds. The research indicated that substituent groups significantly influence the quantum yield and solvatochromic effects, suggesting applications in optoelectronics and as fluorescent markers (Soyeon Kim et al., 2021).

Safety and Hazards

The safety data sheet for a similar compound, Methyl benzoate, indicates that it is a combustible liquid and harmful if swallowed. It’s important to handle it with care, using protective gloves, eye protection, and face protection. If swallowed, it’s advised to call a poison center or doctor.